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Compound of Interest

Compound Name: BMS-986034

Cat. No.: B15603655

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of BMS-986034, a potent G protein-coupled
receptor 119 (GPR119) agonist, and the core principles and methodologies of the cyclic AMP
(cAMP) accumulation assay used to characterize its activity.

Introduction to BMS-986034

BMS-986034 is an orally active agonist of GPR119.[1] GPR119 is a G protein-coupled receptor
(GPCR) predominantly expressed in pancreatic [3-cells and intestinal L-cells. Its activation is
known to play a role in glucose homeostasis, making it a target for the treatment of type 2
diabetes and obesity. Agonists of GPR119, such as BMS-986034, stimulate the production of
intracellular cAMP, which in turn modulates insulin and glucagon-like peptide-1 (GLP-1)
secretion.[2]

Core Principles of the cAMP Accumulation Assay

The cAMP accumulation assay is a fundamental tool in GPCR drug discovery, particularly for
receptors that couple to Gs or Gi alpha subunits. GPR119 is a Gs-coupled receptor.[2]
Activation of Gs-coupled receptors by an agonist leads to the stimulation of adenylyl cyclase,
an enzyme that catalyzes the conversion of ATP to cAMP.[2] The subsequent increase in
intracellular cCAMP concentration is a direct measure of receptor activation.
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Various technologies are available to measure intracellular cAMP levels, including
Homogeneous Time-Resolved Fluorescence (HTRF), AlphaScreen, and bioluminescent-based
assays like the GloSensor assay. The HTRF assay is a common, robust method for quantifying
CAMP in a high-throughput format.[3]

Quantitative Data for BMS-986034

The potency of BMS-986034 in activating GPR119 is determined by its half-maximal effective
concentration (EC50) in a cCAMP accumulation assay.
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GPR119 Signaling Pathway

The binding of an agonist like BMS-986034 to GPR119 initiates a signaling cascade that
results in the accumulation of intracellular cAMP. This pathway is crucial for the physiological
effects mediated by GPR119 activation.
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Prepare Cell Suspension
(HEK293-hGPR119)

Dispense Cells into Prepare Serial Dilutions
384-well Plate of BMS-986034
Add Compound Dilutions
to Plate

Incubate for 30 min
(Stimulation)

Add HTRF Lysis Buffer
with cAMP-d2 and
anti-cAMP Cryptate

Incubate for 60 min
(Detection)

Read Plate on
HTRF Reader (620nm & 665nm)

Calculate HTRF Ratio and
Determine EC50
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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